3-[3,4-bis(benzyloxy)phenyl]-2-cyano-N-(1-phenylethyl)prop-2-enamide

• IUPAC Name: 3-[3,4-bis(phenylmethoxy)phenyl]-2-cyano-N-(1-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C32H28N2O3/c1-24(28-15-9-4-10-16-28)34-32(35)29(21-33)19-27-17-18-30(36-22-25-11-5-2-6-12-25)31(20-27)37-23-26-13-7-3-8-14-26/h2-20,24H,22-23H2,1H3,(H,34,35)
• InChI Key: SBQWUNRGKBLXGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)C#N
• Molecular Formula: C32H28N2O3
• Molecular Weight: 488.6 g/mol

Description

The compound “3-[3,4-bis(benzyloxy)phenyl]-2-cyano-N-(1-phenylethyl)prop-2-enamide” is a complex organic molecule. Unfortunately, there is limited information available specifically for this compound.

Synthesis Analysis

The synthesis of similar compounds often involves the use of boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation, a process not well developed, has been reported for 1°, 2° and 3° alkyl boronic esters utilizing a radical approach. This is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Synthesis and Characterization of Polyimides and Polyamides

• Aliphatic Polyimides from Phenylene Bis(succinic anhydride) and Bis(glutaric anhydride)

  Research led by Teshirogi (1987) developed aliphatic polyimides prepared from specific anhydrides with aromatic diamines through thermal ring closure, examining their thermal stability through thermogravimetric analysis (Teshirogi, 1987).

• Ortho-Linked Polyamides Based on Bis(Ether-Carboxylic Acid)

  Hsiao et al. (2000) synthesized polyamides with flexible main-chain ether linkages and ortho-phenylene units, offering insights into their solubility, thermal stability, and mechanical properties (Hsiao, Yang, & Chen, 2000).

• Organo-Soluble Aromatic Polyamides with Semifluorinated Units

  A study by Bera et al. (2012) involved the synthesis of new polyamides using semifluorinated aromatic diamines, exploring their solubility, molecular weights, and thermal properties (Bera, Dasgupta, Chatterjee, Maji, & Banerjee, 2012).

Applications in Materials Science

• Electrochromic and Electrofluorescent Polyamides: Sun et al. (2016) developed electroactive polyamides incorporating bis(diphenylamino)-fluorene units, demonstrating dual-switching capabilities for potential applications in smart materials (Sun, Meng, Chao, Zhou, Du, Wang, Zhao, Zhou, & Chen, 2016).

Safety and Hazards

The safety and hazards associated with this compound are not well documented. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.